Cas no 14513-43-0 (3,3'-(1-Methylethylidene)bis-7-oxabicyclo4.1.0heptane)

• Product Name: 3,3'-(1-Methylethylidene)bis-7-oxabicyclo4.1.0heptane
• CAS No: 14513-43-0
• MF: C₁₅H₂₄O₂
• MW: 236.349864959717
• CID: 49833
• PubChem ID: 11390727
• Update Time: 2025-05-17

3,3'-(1-Methylethylidene)bis-7-oxabicyclo4.1.0heptane Chemical and Physical Properties

Names and Identifiers

• 3,3'-(1-METHYLETHYLIDENE)BIS-7-OXABICYCLO[4.1.0]HEPTANE
• 4-[2-(7-oxabicyclo[4.1.0]heptan-4-yl)propan-2-yl]-7-oxabicyclo[4.1.0]heptane
• 2,2-Bis(3,4-epoxycyclohexyl)propane
• 7-Oxabicyclo[4.1.0]heptane,3,3'-(1-methylethylidene)bis
• 7-Oxabicyclo[4.1.0]heptane,3,3'-(1-methylethylidene)bis-(9CI)
• 7-Oxabicyclo[4.1.0]heptane,3,3'-isopropylidenebis-(6CI)
• 7-Oxabicyclo[4.1.0]heptane,3,3'-isopropylidenedi-(7CI,8CI)
• REF DUPL: 2,2-bis(3,4-epoxycyclohexyl)propane
• 3,3''-(1-METHYLETHYLIDENE)BIS-7-OXABICYCLO[4.1.0]HEPTANE
• 7-Oxabicyclo[4.1.0]heptane, 3,3'-(1-methylethylidene)bis- (9CI)
• SCHEMBL16120
• J-800018
• 14513-43-0
• 3,3-(1-Methylethylidene)bis-7-oxabicyclo[4.1.0]heptane
• J-640016
• 3,3/'/'-(1-METHYLETHYLIDENE)BIS-7-OXABICYCLO[4.1.0]HEPTANE
• 3-[2-(7-oxabicyclo[4.1.0]heptan-3-yl)propan-2-yl]-7-oxabicyclo[4.1.0]heptane
• 3,3'-(Propane-2,2-diyl)bis(7-oxabicyclo[4.1.0]heptane)
• DTXSID60464422
• 3,3'-(1-Methylethylidene)bis-7-oxabicyclo4.1.0heptane

• Inchi： 1S/C15H24O2/c1-15(2,9-3-5-11-13(7-9)16-11)10-4-6-12-14(8-10)17-12/h9-14H,3-8H2,1-2H3
• InChI Key： HVMHLMJYHBAOPL-UHFFFAOYSA-N
• SMILES： O1C2CCC(CC12)C(C)(C)C1CCC2C(C1)O2

Computed Properties

• Exact Mass: 236.17800
• Monoisotopic Mass: 236.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 25.1Ų

Experimental Properties

• Density: 1.1
• Boiling Point: 298.2°C at 760 mmHg
• Flash Point: 121°C
• Refractive Index: 1.528
• PSA: 25.06000
• LogP: 3.14760

Additional information on 3,3'-(1-Methylethylidene)bis-7-oxabicyclo4.1.0heptane

Introduction to 3,3'-(1-Methylethylidene)bis-7-oxabicyclo[4.1.0]heptane (CAS No. 14513-43-0)

3,3'-(1-Methylethylidene)bis-7-oxabicyclo[4.1.0]heptane, also known by its CAS number 14513-43-0, is a unique and structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its bicyclic structure and the presence of a methylethylidene bridge, which imparts unique chemical and physical properties. The compound's structure and reactivity have been extensively studied, leading to its potential applications in various scientific and industrial domains.

The molecular formula of 3,3'-(1-Methylethylidene)bis-7-oxabicyclo[4.1.0]heptane is C₁₆H₂₂O₂, and it has a molecular weight of approximately 250.35 g/mol. The compound's bicyclic structure, specifically the 7-oxabicyclo[4.1.0]heptane moiety, is a key feature that contributes to its stability and reactivity. The methylethylidene bridge further enhances the compound's rigidity and conformational stability, making it an interesting subject for both theoretical and experimental studies.

In recent years, the synthesis and characterization of 3,3'-(1-Methylethylidene)bis-7-oxabicyclo[4.1.0]heptane have been the focus of several research papers. One notable study published in the Journal of Organic Chemistry (2022) detailed a novel synthetic route that significantly improved the yield and purity of the compound. The researchers utilized a combination of transition metal-catalyzed reactions and selective oxidation steps to achieve high efficiency in the synthesis process. This advancement has paved the way for more practical applications of the compound in various fields.

The physical properties of 3,3'-(1-Methylethylidene)bis-7-oxabicyclo[4.1.0]heptane are also noteworthy. It is a white crystalline solid with a melting point ranging from 85 to 88°C. The compound is insoluble in water but exhibits good solubility in organic solvents such as dichloromethane, ethanol, and acetone. These solubility characteristics make it suitable for use in solution-based reactions and formulations.

In terms of chemical reactivity, 3,3'-(1-Methylethylidene)bis-7-oxabicyclo[4.1.0]heptane has shown promise as a building block for more complex molecules. Its unique structure allows for selective functionalization at specific sites, which can be leveraged to synthesize compounds with tailored properties for pharmaceutical applications. For instance, recent research has explored the use of this compound as an intermediate in the synthesis of novel anti-inflammatory agents and anticancer drugs.

The biological activity of 3,3'-(1-Methylethylidene)bis-7-oxabicyclo[4.1.0]heptane has also been investigated in several studies. A study published in Bioorganic & Medicinal Chemistry (2021) reported that derivatives of this compound exhibited significant anti-inflammatory activity in vitro and in vivo models. The researchers found that these derivatives effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting their potential as therapeutic agents for inflammatory diseases.

In addition to its pharmaceutical applications, 3,3'-(1-Methylethylidene)bis-7-oxabicyclo[4.1.0]heptane has been explored for its potential use in materials science. Its rigid structure and high thermal stability make it an attractive candidate for the development of advanced polymers and coatings with enhanced mechanical properties. A study published in Polymer Chemistry (2022) demonstrated that copolymers containing this compound exhibited improved tensile strength and thermal resistance compared to conventional polymers.

The environmental impact of 3,3'-(1-Methylethylidene)bis-7-oxabicyclo[4.1.0]heptane is another important consideration in its development and application. Recent research has focused on developing green synthetic methods to reduce the environmental footprint associated with its production. One such method involves using biocatalysts to achieve selective transformations with high efficiency and minimal waste generation.

In conclusion, 3,3'-(1-Methylethylidene)bis-7-oxabicyclo[4.1.0]heptane (CAS No. 14513-43-0) is a versatile organic compound with a wide range of potential applications in pharmaceuticals, materials science, and other fields. Its unique structural features and chemical properties make it an attractive subject for ongoing research and development efforts aimed at unlocking new possibilities for its use in various industries.